BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Reference: Hydrazine-d4
Monodeuterate (CAS 102096-80-0)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Hydrazine-d4 monodeuterate
CAS No.: 102096-80-0
Cat. No.: B032927
Get Quote
. J

Molecular Weight Analysis, Synthesis Protocols, and Applications in Deuterated API
Development

Executive Summary

Hydrazine-d4 monodeuterate (CAS 102096-80-0), chemically defined as hydrazine-d4
deuterium oxide solvate (

), is a critical reagent in the synthesis of stable isotope-labeled active pharmaceutical
ingredients (APIs).[1] With a molecular weight of 56.10 g/mol , it serves as the deuterated
analog of hydrazine monohydrate.[1][2][3] Its primary utility lies in the introduction of deuterium
into heterocyclic scaffolds—specifically pyrazoles, pyridazines, and triazoles—to improve
metabolic stability via the Kinetic Isotope Effect (KIE) or for use as internal standards in mass
spectrometry (LC-MS/MS).[1][2][3]

This guide provides a rigorous analysis of its physicochemical properties, handling
requirements to prevent isotopic dilution, and a validated protocol for the synthesis of
deuterated heterocycles.[1][2][3]
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Chemical Identity & Molecular Weight Analysis[4][5]
[6][71[8][9][10]

The term "monodeuterate” in commercial catalogs can be nomenclaturally ambiguous. In this
context, it refers to the deuterium oxide solvate of fully deuterated hydrazine.[1][2][3] The
molecular weight calculation must account for high-purity deuterium enrichment (>98 atom %
D).[1][2][3]

Stoichiometric Calculation
The molecular weight is derived from the sum of hydrazine-d4 (

) and deuterium oxide (

)-[1[2]3]

Table 1: Isotopic Mass Breakdown

Calculation (Based

on Standard
Component MW (

Component Formula Atomic Weights:
g/mol )
N=14.007, D=2.014,
0=15.999)
Hydrazine-d4 36.070
Deuterium Oxide 20.027
Total Complex 56.097

Note: Commercial certificates of analysis (CoAs) typically round this to 56.10 g/mol .[1][2][3]

Physicochemical Properties Comparison

Deuteration significantly alters physical properties due to the heavier mass of the deuterium
nucleus, affecting boiling points and density—critical factors for process scaling.[1][2][3]

Table 2: Hydrazine Hydrate vs. Hydrazine-d4 Monodeuterate
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Hydrazine Hydrazine-d4
Property Monohydrate ( Monodeuterate ( Impact on Protocol
) )

Requires ~12% mass
MW 50.06 g/mol 56.10 g/mol correction in
stoichiometry.

Higher energy
- . required for
Boiling Point 114 °C 120.1 °C o
distillation/reflux.[1][2]
[3]
Volumetric dosing
Density 1.032 g/mL 1.156 g/mL must be adjusted.[1]

[2](3]

CRITICAL: Exposure

) to air causes rapid
. . High (D/H Exchange
Hygroscopicity High Risk) H/D exchange,
is
degrading isotopic

purity.[1][2][3]

Applications in Deuterated Drug Synthesis[1][2][3]
[11]

The primary application of hydrazine-d4 monodeuterate is the construction of deuterated
nitrogen-containing heterocycles.[1][2][3] This is essential for:

e Metabolic Shunting: Deuterating sites of CYP450 oxidation (e.g., adjacent to nitrogen) to
extend half-life (

)-[11[2](3]

o Bioanalytical Standards: Creating "heavy" drugs for quantitative LC-MS.

Reaction Pathway: Pyrazole Synthesis
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The condensation of hydrazine-d4 with 1,3-diketones is the standard route to deuterated
pyrazoles.[1] Below is the mechanistic pathway.

1,3-Diketone
(R-CO-CH2-CO-R')

Condensation
(Acid Cat.)

Click to download full resolution via product page

Figure 1: Mechanistic pathway for the synthesis of deuterated pyrazoles. Note that the
deuterium on the nitrogen (N-D) is labile and may exchange with solvent protons if non-
deuterated solvents are used.[1][2][3]

Experimental Protocol: Synthesis of Pyrazole-d3
Derivative

Objective: Synthesis of a generic 3,5-dimethylpyrazole-d (ring deuterated) using hydrazine-d4
monodeuterate. Safety Warning: Hydrazine is a potent carcinogen and skin sensitizer.[1][2][3]
Handle in a fume hood with double nitrile gloves.[1][2][3]

Materials

» Reagent: Hydrazine-d4 monodeuterate (CAS 102096-80-0), >98 atom % D.[1]
o Substrate: Acetylacetone (2,4-Pentanedione).[1][2][3]

e Solvent: Ethanol-d6 (EtOD) or Methanol-d4 (MeOD).[1][2][3] Note: Using protic solvents
(EtOH) will lead to immediate loss of N-D deuterium label.[1][2][3]

o Catalyst: Deuterium chloride (
) in

(optional, for rate acceleration).
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Step-by-Step Methodology

o System Preparation (Isotopic Integrity):
o Flame-dry all glassware under a stream of Argon or Nitrogen.[1][2][3]

o Crucial: Ensure the inert gas line is dry; moisture introduces H, lowering isotopic purity.[1]

[2](3]

o Reagent Addition:

[¢]

Charge the reaction flask with Acetylacetone (10 mmol, 1.0 eq) and Ethanol-d6 (10 mL).

[¢]

Cool the solution to 0°C in an ice bath to control the exotherm.[1][2][3]

[e]

Add Hydrazine-d4 monodeuterate (11 mmol, 1.1 eq) dropwise via syringe.[1][2][3]

o

Observation: A slight fuming may occur; this is normal.[1][2][3]
e Reaction & Cyclization:
o Allow the mixture to warm to room temperature (RT) over 30 minutes.

o Reflux at 80°C for 2 hours. The system must remain closed (under balloon pressure) to
prevent atmospheric moisture ingress.[1][2][3]

e Work-up & Isolation:
o Concentrate the mixture in vacuo using a rotary evaporator.
o Note: If the N-D label is required, avoid aqueous workup with

[1][2][3] Use
washes or dry loading onto silica.[1][2][3]

o If only C-D ring labeling is required, standard aqueous workup is permissible (N-D will
exchange to N-H).[1][2][3]
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o Validation:

o Verify structure via 1H-NMR (disappearance of diketone peaks) and MS (M+1 shift
corresponding to deuterium incorporation).[1][2][3]

Handling & Storage Logic (Self-Validating System)

The greatest risk when using Hydrazine-d4 monodeuterate is back-exchange.[1][2][3] The N-
D bonds are labile.[1][2][3]

Storage: 2-8°C
(Sealed under Argon)

[ Open Container j

:

Is Environment Controlled?
(Glovebox/Dry N2)

H/D Exchange Risk!
Atmospheric H20 reacts

Proceed to Reaction

l

Isotopic Purity Drops Reseal with Parafilm
(<98% D) + Desiccant
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Figure 2: Decision logic for handling deuterated hydrazine to maintain isotopic purity.

Storage Recommendations

o Temperature: 2—-8°C.[1][2][3]

o Atmosphere: Store under Argon. Nitrogen is acceptable if strictly dry.[1][2][3]
o Container: Amber glass to prevent light degradation.[1][2][3]

o Shelf-life: Re-test isotopic purity (NMR) every 6 months.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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